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Compound of Interest

Compound Name:
o-Chlorophenyl diphenyl

phosphate

Cat. No.: B228908 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of the available safety and

handling information for o-Chlorophenyl diphenyl phosphate (CAS No. 115-85-5). Due to a

lack of specific toxicological data for this compound in publicly available literature and

databases, this guide incorporates data from structurally similar organophosphate compounds,

namely Triphenyl phosphate (TPP) and Diphenyl chlorophosphate, to provide a more complete

safety profile. This information should be used as a guide and supplemented with professional

judgment and a thorough review of any available specific safety data sheets (SDS) provided by

the chemical supplier.

Chemical and Physical Properties
o-Chlorophenyl diphenyl phosphate is an organophosphate ester. While specific

experimental data for this compound is limited, the following table summarizes its known

properties and provides data for related compounds for reference.
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Property
o-Chlorophenyl
diphenyl
phosphate

Diphenyl
Phosphate
(Analogue)

Diphenyl
Chlorophosphate
(Analogue)

CAS Number 115-85-5[1] 838-85-7 2524-64-3

Molecular Formula C18H14ClO4P[1] C12H11O4P C12H10ClO3P

Molecular Weight 360.73 g/mol [1] 250.18 g/mol 268.63 g/mol

Appearance Data not available White solid Colorless liquid

Melting Point Data not available 63 - 70 °C Data not available

Boiling Point Data not available Data not available 192 °C (11 mmHg)

Density 1.37 g/cm³ Data not available 1.296 g/mL

Solubility Data not available Insoluble in water Reacts with water

Hazard Identification and Classification
Based on the general hazard profile of organophosphates and data from related compounds,

o-Chlorophenyl diphenyl phosphate should be handled as a potentially hazardous

substance. The primary concerns are acute toxicity, skin and eye irritation, and neurotoxicity.

GHS Hazard Classification (Anticipated based on related compounds):

Acute Toxicity, Oral (Category 4)

Skin Corrosion/Irritation (Category 2)

Serious Eye Damage/Eye Irritation (Category 2A)

Specific Target Organ Toxicity - Single Exposure (Category 1 - Nervous System)

Specific Target Organ Toxicity - Repeated Exposure (Category 2 - Nervous System)

Hazardous to the Aquatic Environment, Acute Hazard (Category 1)

Hazardous to the Aquatic Environment, Long-term Hazard (Category 1)
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Hazard Statements (Anticipated):

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H370: Causes damage to the nervous system.

H373: May cause damage to the nervous system through prolonged or repeated exposure.

H410: Very toxic to aquatic life with long-lasting effects.

Experimental Protocols
The toxicological evaluation of organophosphates typically follows established guidelines from

regulatory bodies such as the U.S. Environmental Protection Agency (EPA). Key experimental

protocols include:

Acute Oral Toxicity (LD50) Determination
This study is designed to determine the median lethal dose (LD50) of a substance when

administered orally.

Test Species: Typically, albino rats are used.

Methodology:

Animals are fasted prior to dosing.

The test substance is administered in a single dose by gavage.

Several dose levels are used with a sufficient number of animals at each level.

Animals are observed for a period of 14 days for signs of toxicity and mortality.

A thorough necropsy is performed on all animals.
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The LD50 is calculated statistically from the mortality data.

Neurotoxicity Screening
These studies are designed to detect and characterize the neurotoxic potential of a substance.

Methodology:

Functional Observational Battery (FOB): A series of non-invasive tests to assess sensory,

motor, and autonomic function in test animals before and after exposure.

Motor Activity Assessment: Automated measurement of motor activity to detect hypo- or

hyperactivity.

Neuropathology: Microscopic examination of central and peripheral nervous system

tissues to identify any structural changes.

Cholinesterase Inhibition Assay
The primary mechanism of organophosphate toxicity is the inhibition of acetylcholinesterase

(AChE).

Methodology:

Blood samples (red blood cells for AChE and plasma for butyrylcholinesterase) or tissue

homogenates are collected from exposed animals.

The enzyme activity is measured spectrophotometrically using a substrate that produces a

colored product upon cleavage by the enzyme.

The degree of inhibition is determined by comparing the enzyme activity in treated animals

to that in control animals.

Signaling Pathways
The principal toxicological mechanism of o-Chlorophenyl diphenyl phosphate, like other

organophosphates, is the inhibition of acetylcholinesterase (AChE). This enzyme is critical for

the termination of nerve impulses at cholinergic synapses.
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Caption: Mechanism of Acetylcholinesterase Inhibition by o-Chlorophenyl diphenyl
phosphate.

Handling and Safety Precautions
Given the potential hazards, strict safety protocols must be followed when handling o-
Chlorophenyl diphenyl phosphate.

Personal Protective Equipment (PPE)
Eye Protection: Chemical safety goggles or a face shield.

Skin Protection: Chemical-resistant gloves (e.g., nitrile rubber), a lab coat, and closed-toe

shoes.

Respiratory Protection: Use in a well-ventilated area or with a chemical fume hood. If the

substance is aerosolized or handled at elevated temperatures, a respirator with an

appropriate cartridge may be necessary.
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Safe Handling Procedures
Avoid contact with skin, eyes, and clothing.

Do not breathe dust, fumes, gas, mist, vapors, or spray.

Wash hands thoroughly after handling.

Keep containers tightly closed when not in use.

Store in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents.

Emergency Procedures
A clear workflow for responding to accidental exposure is critical.

Immediate Actions

Response Procedures

Accidental Exposure

Skin Contact

 

Eye Contact

 

Inhalation

 

Ingestion

 

Remove contaminated clothing.
Wash skin with soap and water

for at least 15 minutes.

Rinse cautiously with water
for several minutes.

Remove contact lenses, if present
and easy to do. Continue rinsing.

Move person to fresh air.
If not breathing, give artificial

respiration.

Do NOT induce vomiting.
Rinse mouth with water.

Seek Immediate
Medical Attention
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Caption: Emergency Response Workflow for Accidental Exposure.

Disposal Considerations
Dispose of o-Chlorophenyl diphenyl phosphate and its containers in accordance with local,

regional, and national regulations. It should be treated as hazardous waste. Do not allow it to

enter drains or waterways due to its potential toxicity to aquatic life.

Toxicological Data Summary
As previously stated, specific toxicological data for o-Chlorophenyl diphenyl phosphate is

not readily available. The following table provides data for related compounds to give an

indication of the potential toxicity.

Compound Test Route Species Value

Triphenyl

phosphate
LD50 Oral Rat 3,500 mg/kg

Triphenyl

phosphate
LD50 Dermal Rabbit >7,900 mg/kg

Diphenyl

chlorophosphate
LD50 Oral Rat 1,500 mg/kg

Note: This data is for illustrative purposes only and may not accurately reflect the toxicity of o-
Chlorophenyl diphenyl phosphate.

Carcinogenicity: There is no evidence to suggest that o-Chlorophenyl diphenyl phosphate or

its close analogues are carcinogenic. They are not listed as carcinogens by IARC, NTP, or

OSHA.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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